Cas no 211238-60-7 (Octadeca-9,17-dien-12,14-diyne-1,11,16-triol)

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol structure
211238-60-7 structure
Product Name:Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
CAS No:211238-60-7
MF:C18H26O3
MW:290.397245883942
CID:836703
PubChem ID:102004534
Update Time:2025-04-19

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Chemical and Physical Properties

Names and Identifiers

    • Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
    • 9,17-OCTADECADIENE-12,14-DIYNE-1,11,16-TRIOL
    • FS-9556
    • 211238-60-7
    • (11s,16r,z)-octadeca-9,17-dien-12,14-diyne-1,11,16-triol
    • (9Z)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol
    • (9E)-OCTADECA-9,17-DIEN-12,14-DIYNE-1,11,16-TRIOL
    • DA-48707
    • AKOS022184809
    • (+)-9(Z),17-Octadecadiene-12,14-diyne-1,11,16-triol
    • (9E)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol
    • Inchi: 1S/C18H26O3/c1-2-17(20)13-10-11-15-18(21)14-9-7-5-3-4-6-8-12-16-19/h2,9,14,17-21H,1,3-8,12,16H2/b14-9+
    • InChI Key: MLGPZCOVWKAPPH-NTEUORMPSA-N
    • SMILES: C=CC(O)C#CC#CC(O)/C=C/CCCCCCCCO

Computed Properties

  • Exact Mass: 290.18800
  • Monoisotopic Mass: 290.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.377
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 480.1±45.0 °C at 760 mmHg
  • Flash Point: 219.5±23.3 °C
  • PSA: 60.69000
  • LogP: 2.18020
  • Vapor Pressure: 0.0±2.7 mmHg at 25°C

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Security Information

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Pricemore >>

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